Cas no 80360-42-5 (2H-3,1-Benzoxazine-8-methanol,1,4-dihydro-2,2,6-trimethyl-a,a,4,4-tetrakis(trifluoromethyl)-)

2H-3,1-Benzoxazine-8-methanol,1,4-dihydro-2,2,6-trimethyl-a,a,4,4-tetrakis(trifluoromethyl)- Properties

Names and Identifiers

• 2H-3,1-Benzoxazine-8-methanol,1,4-dihydro-2,2,6-trimethyl-a,a,4,4-tetrakis(trifluoromethyl)-
• 1,1,1,3,3,3-hexafluoro-2-[2,2,6-trimethyl-4,4-bis(trifluoromethyl)-1H-3,1-benzoxazin-8-yl]propan-2-ol
• 80360-42-5
• 2H-3,1-Benzoxazine-8-methanol, 1,4-dihydro-2,2,6-trimethyl-.alpha.,.alpha.,4,4-tetrakis(trifluoromethyl)-
• NSC-354401
• NSC354401
• DTXSID70320065
• +Expand

• InChIKey： HQBAGNRRRIAUKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13F12NO2/c1-6-4-7(11(30,13(17,18)19)14(20,21)22)9-8(5-6)12(15(23,24)25,16(26,27)28)31-10(2,3)29-9/h4-5,29-30H,1-3H3
• SMILES： CC1=CC2=C(C(=C1)C(C(F)(F)F)(C(F)(F)F)O)NC(OC2(C(F)(F)F)C(F)(F)F)(C)C

Computed Properties

• Exact Mass: 479.0754666g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 1
• Monoisotopic Mass: 479.0754666g/mol
• Heavy Atom Count: 31
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 41.5Ų